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Compound of Interest

Compound Name:
1-(5-Chloropyrimidin-2-

yl)azetidine-3-carboxylic acid

CAS No.: 1289386-16-8

Cat. No.: B1427266

Get Quote

Preamble: Unveiling the Potential of a Novel
Chemical Entity
The landscape of modern drug discovery is characterized by the relentless pursuit of novel

chemical entities with unique pharmacological profiles. Within this landscape, the strategic

combination of established pharmacophores offers a fertile ground for innovation. This

technical guide focuses on the untapped potential of 1-(5-Chloropyrimidin-2-yl)azetidine-3-
carboxylic acid, a molecule that marries the well-documented biological versatility of the

pyrimidine nucleus with the desirable physicochemical properties of the azetidine ring.[1][2][3]

[4][5][6][7][8]

While specific biological data for this compound is not yet publicly available, its structural

components suggest a high probability of significant pharmacological activity. This guide,

therefore, serves as a prospective analysis, offering a scientifically grounded framework for

initiating a comprehensive investigation into its biological functions. We will delve into

hypothesized mechanisms of action, propose detailed experimental protocols for their
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validation, and provide the necessary tools for researchers to embark on the exploration of this

promising molecule.

Section 1: Deconstruction of a Promising Scaffold -
Structural and Physicochemical Rationale
The structure of 1-(5-Chloropyrimidin-2-yl)azetidine-3-carboxylic acid presents a

compelling case for its potential as a bioactive molecule.

The 5-Chloropyrimidine Moiety: The pyrimidine ring is a cornerstone of medicinal chemistry,

found in a plethora of FDA-approved drugs.[2][4] Its derivatives are known to exhibit a wide

spectrum of biological activities, including but not limited to, anticancer, antimicrobial,

antiviral, and anti-inflammatory properties.[1][3][4][5] The chloro-substitution at the 5-position

can significantly influence the electronic properties of the ring, potentially enhancing binding

affinity to target proteins and offering a handle for further chemical modification.

The Azetidine-3-carboxylic Acid Moiety: The azetidine ring, a four-membered nitrogen-

containing heterocycle, has gained prominence in drug discovery for its ability to impart

conformational rigidity and improve metabolic stability.[7][8] The carboxylic acid group at the

3-position introduces a key functional group for potential interactions with biological targets,

such as enzymes and receptors, and can also serve as a point for prodrug strategies to

enhance bioavailability. Azetidine derivatives have demonstrated a broad range of

pharmacological activities, including antibacterial and anticancer effects.[6][7][8] L-azetidine-

2-carboxylic acid, a related compound, is known to act as a proline analog, leading to protein

misfolding and cellular stress, which can be harnessed for therapeutic purposes.[9][10][11]

[12][13][14]

The covalent linkage of these two moieties suggests the potential for synergistic or novel

biological activities, making 1-(5-Chloropyrimidin-2-yl)azetidine-3-carboxylic acid a high-

priority candidate for screening and detailed pharmacological characterization.

Section 2: Hypothesized Biological Activities and
Mechanisms of Action
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Based on the known activities of its constituent parts, we can hypothesize several potential

biological activities for 1-(5-Chloropyrimidin-2-yl)azetidine-3-carboxylic acid.

Potential as an Anticancer Agent
Hypothesis: The compound may exhibit anticancer activity through the inhibition of key

signaling pathways or by inducing cellular stress.

Plausible Mechanisms:

Kinase Inhibition: Many pyrimidine derivatives function as ATP-competitive inhibitors of

protein kinases that are crucial for cancer cell proliferation and survival, such as Epidermal

Growth Factor Receptor (EGFR).[2]

Induction of Endoplasmic Reticulum (ER) Stress: The azetidine-3-carboxylic acid moiety, as

a potential proline mimic, could be misincorporated into newly synthesized proteins, leading

to protein misfolding and the activation of the unfolded protein response (UPR), which can

trigger apoptosis in cancer cells.[9][11]

Potential as an Antimicrobial Agent
Hypothesis: The compound may possess antibacterial or antifungal properties.

Plausible Mechanisms:

Inhibition of Essential Bacterial Enzymes: The pyrimidine nucleus is a key component of

several antibacterial drugs that target essential enzymes in bacteria.[4]

Disruption of Cell Wall Synthesis: Some azetidine derivatives have been shown to interfere

with the biosynthesis of the bacterial cell wall.[15]

Potential as an Anti-inflammatory Agent
Hypothesis: The compound may exhibit anti-inflammatory effects.

Plausible Mechanisms:
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Modulation of Pro-inflammatory Cytokine Production: Pyrimidine derivatives have been

reported to modulate the production of pro-inflammatory cytokines.

Inhibition of Inflammatory Enzymes: The compound could potentially inhibit enzymes

involved in the inflammatory cascade, such as cyclooxygenases (COX).

Section 3: A Roadmap for Investigation - Proposed
Experimental Workflows
To systematically investigate the hypothesized biological activities, a tiered screening and

characterization approach is recommended.

Tier 1: Initial In Vitro Screening
This initial phase aims to broadly assess the bioactivity of the compound across different

therapeutic areas.

3.1.1 Anticancer Activity Screening
Objective: To determine the cytotoxic effects of the compound on a panel of human cancer cell

lines.

Protocol:

Cell Line Panel: Utilize a diverse panel of human cancer cell lines representing different

tumor types (e.g., NCI-60 panel).

MTT Assay:

Seed cells in 96-well plates at an appropriate density.

After 24 hours, treat the cells with a range of concentrations of 1-(5-Chloropyrimidin-2-
yl)azetidine-3-carboxylic acid (e.g., 0.1 to 100 µM) for 72 hours.

Add MTT solution and incubate for 4 hours.

Solubilize the formazan crystals with DMSO.
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Measure the absorbance at 570 nm to determine cell viability.

Data Analysis: Calculate the IC50 (half-maximal inhibitory concentration) for each cell line.

3.1.2 Antimicrobial Activity Screening
Objective: To assess the antibacterial and antifungal activity of the compound.

Protocol:

Microorganism Panel: Include a panel of clinically relevant Gram-positive and Gram-negative

bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).

Broth Microdilution Assay:

Prepare serial dilutions of the compound in appropriate broth media in 96-well plates.

Inoculate each well with a standardized suspension of the microorganism.

Incubate under appropriate conditions.

Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration of the

compound that inhibits visible growth.

Tier 2: Mechanism of Action Studies
For any "hits" identified in Tier 1, the next step is to elucidate the mechanism of action.

3.2.1 Kinase Inhibition Assay (If Anticancer Activity is Observed)
Objective: To determine if the compound inhibits the activity of specific protein kinases.

Protocol:

Kinase Panel: Select a panel of kinases known to be involved in the proliferation of the

sensitive cancer cell lines (e.g., EGFR, VEGFR, etc.).

In Vitro Kinase Assay:

Utilize a commercial kinase assay kit (e.g., ADP-Glo™ Kinase Assay).
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Incubate the recombinant kinase with its substrate, ATP, and varying concentrations of the

test compound.

Measure the kinase activity by quantifying the amount of ADP produced.

Data Analysis: Calculate the IC50 of the compound for each kinase.

3.2.2 ER Stress and Apoptosis Assays (If Anticancer Activity is
Observed)
Objective: To investigate if the compound induces ER stress and apoptosis.

Protocol:

Western Blot Analysis:

Treat sensitive cancer cells with the compound for various time points.

Lyse the cells and perform Western blot analysis for key markers of ER stress (e.g.,

GRP78, CHOP) and apoptosis (e.g., cleaved caspase-3, PARP).

Flow Cytometry:

Treat cells with the compound.

Stain with Annexin V and Propidium Iodide (PI).

Analyze by flow cytometry to quantify the percentage of apoptotic cells.

Workflow Diagrams
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Tier 1: In Vitro Screening

Tier 2: Mechanism of Action Studies
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Caption: Proposed experimental workflow for the biological evaluation of 1-(5-
Chloropyrimidin-2-yl)azetidine-3-carboxylic acid.
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Caption: Hypothesized anticancer mechanisms of action.

Section 4: Data Presentation and Interpretation
All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Template for In Vitro Anticancer Activity Data

Cell Line Tumor Type
IC50 (µM) of Test
Compound

IC50 (µM) of
Positive Control
(e.g., Doxorubicin)

MCF-7 Breast

A549 Lung

HCT116 Colon

... ...

Table 2: Template for In Vitro Antimicrobial Activity Data

Microorganism Type
MIC (µg/mL) of Test
Compound

MIC (µg/mL) of
Positive Control
(e.g., Ciprofloxacin)

S. aureus Gram-positive

E. coli Gram-negative

C. albicans Fungus

... ...

Section 5: Future Directions and Concluding
Remarks
The journey from a novel chemical entity to a potential therapeutic agent is a long and arduous

one. This guide provides the foundational steps for embarking on such a journey with 1-(5-
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Chloropyrimidin-2-yl)azetidine-3-carboxylic acid. Should initial studies yield promising

results, further investigations will be warranted, including:

Lead Optimization: Structure-activity relationship (SAR) studies to improve potency and

selectivity.

In Vivo Efficacy Studies: Evaluation of the compound in relevant animal models of cancer or

infectious diseases.

Pharmacokinetic and Toxicological Profiling: Assessment of the compound's absorption,

distribution, metabolism, excretion (ADME), and safety profile.

In conclusion, 1-(5-Chloropyrimidin-2-yl)azetidine-3-carboxylic acid represents a molecule

of significant interest at the crossroads of two biologically important chemical classes. Its

systematic investigation, as outlined in this guide, holds the promise of uncovering novel

therapeutic opportunities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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